Cas no 2137584-32-6 (methyl 4-amino-1-(2-methylprop-2-en-1-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-amino-1-(2-methylprop-2-en-1-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2137584-32-6
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5956881
• PubChem ID: 165471786
• Update Time: 2025-07-23

methyl 4-amino-1-(2-methylprop-2-en-1-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-(2-methylprop-2-en-1-yl)-1H-pyrazole-3-carboxylate
• EN300-1110769
• 2137584-32-6

• Inchi： 1S/C9H13N3O2/c1-6(2)4-12-5-7(10)8(11-12)9(13)14-3/h5H,1,4,10H2,2-3H3
• InChI Key： WQYBXWWFVLLKRS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(CC(=C)C)N=1)N)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 4-amino-1-(2-methylprop-2-en-1-yl)-1H-pyrazole-3-carboxylate

Methyl 4-amino-1-(2-methylprop-2-en-1-yl)-1H-pyrazole-3-carboxylate (CAS No. 2137584-32-6): A Comprehensive Overview

Methyl 4-amino-1-(2-methylprop-2-en-1-yl)-1H-pyrazole-3-carboxylate, identified by its CAS number 2137584-32-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a pyrazole core with various functional groups, has garnered attention due to its potential applications in drug discovery and therapeutic development. The structural attributes of this compound make it a versatile scaffold for designing molecules with specific biological activities.

The pyrazole moiety is a heterocyclic aromatic ring system that is widely recognized for its presence in numerous pharmacologically active agents. Pyrazole derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in methyl 4-amino-1-(2-methylprop-2-en-1-yl)-1H-pyrazole-3-carboxylate contributes to its unique chemical and biological profile, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The compound methyl 4-amino-1-(2-methylprop-2-en-1-yl)-1H-pyrazole-3-carboxylate represents an excellent example of how structural modifications can lead to the discovery of new bioactive molecules. The presence of both amino and carboxylate functional groups provides multiple sites for chemical modification, allowing for the design of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. The pyrazole core is known to interact with various biological targets, including enzymes and receptors, which are crucial for many physiological processes. By leveraging the inherent flexibility of the pyrazole scaffold, researchers can design molecules that specifically modulate these targets, leading to therapeutic effects.

Recent studies have highlighted the importance of pyrazole derivatives in the treatment of various diseases. For instance, research has demonstrated that certain pyrazole-based compounds exhibit potent anti-inflammatory activity by inhibiting key pro-inflammatory enzymes such as COX-2 and LOX. The compound methyl 4-amino-1-(2-methylprop-2-en-1-yl)-1H-pyrazole-3-carboxylate shares structural similarities with these known bioactive molecules, suggesting that it may also possess similar therapeutic properties.

The synthesis of methyl 4-amino-1-(2-methylprop-2-en-1-yl)-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole ring. Subsequent functionalization steps are then employed to introduce the amino and carboxylate groups at strategic positions within the molecule.

The use of advanced synthetic techniques has significantly improved the efficiency and scalability of producing this compound. For example, catalytic methods and flow chemistry have been utilized to enhance reaction rates and reduce byproduct formation. These advancements not only facilitate the production of methyl 4-amino-1-(2-methylprop-2-en-1-yl)-1H-pyrazole-3-carboxylate but also enable the synthesis of more complex derivatives for further biological evaluation.

In terms of biological activity, preliminary studies on methyl 4-amino-1-(2-methylprop-2-en-1-yll)-1H-pyrazole- 3-carboxylate have shown promising results. In vitro assays have indicated that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, computational studies have been conducted to predict its binding interactions with various biological targets, providing insights into its mechanism of action.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. The compound methyl 4-amino- 1-(2-methylprop- 2-en -1 -yl) -1H-pyra zole -3-carboxylate represents an early stage candidate that requires further investigation before it can be considered for therapeutic use. However, its unique structural features and promising biological activity make it a valuable asset in the ongoing search for novel pharmaceuticals.

Future research on this compound will likely focus on optimizing its pharmacological properties through structural modifications. By fine-tuning the substitution pattern on the pyrazole core, researchers can enhance its potency, selectivity, and pharmacokinetic profile. Additionally, exploring new synthetic routes may help improve production efficiency and cost-effectiveness.

The broader significance of compounds like methyl 4-amino- 1-(2-methylprop- 2-en -1 -yl) -1H-pyra zole -3-carboxylate lies in their potential to address unmet medical needs. As drug resistance continues to emerge as a major challenge in healthcare, there is a critical need for innovative therapeutic strategies. Pyrazole derivatives offer a rich source of structural diversity that can be exploited to discover new drugs with improved efficacy and safety profiles.

In conclusion, methyl 4-amino- 1-(2-methylprop- 2-en -1 -yl) -1H-pyra zole -3-carboxylate (CAS No. 2137584- 32 -6) is a compound with significant potential in pharmaceutical research. Its unique structure and promising biological activity make it an attractive candidate for further development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.